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Compound of Interest

Compound Name: 2-Butoxypyridine

CAS No.: 27361-16-6

Cat. No.: B1266424

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-
Butoxypyridine, a heterocyclic aromatic ether. Due to the limited availability of public

experimental spectra, this guide presents predicted data based on established spectroscopic

principles, alongside detailed experimental protocols for acquiring such data. This document is

intended to serve as a valuable resource for the characterization and analysis of this

compound in research and development settings.

Predicted Spectroscopic Data
The following tables summarize the predicted Nuclear Magnetic Resonance (NMR), Infrared

(IR), and Mass Spectrometry (MS) data for 2-Butoxypyridine. These predictions are based on

the analysis of its chemical structure and comparison with data for analogous compounds.

Table 1: Predicted ¹H NMR Data for 2-Butoxypyridine
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Chemical Shift (δ)
(ppm)

Multiplicity Integration Assignment

~8.1-8.2
Doublet of doublets

(dd)
1H H6 (proton on C6)

~7.5-7.6 Triplet of doublets (td) 1H H4 (proton on C4)

~6.8-6.9
Doublet of doublets

(dd)
1H H3 (proton on C3)

~6.7-6.8 Doublet (d) 1H H5 (proton on C5)

~4.3-4.4 Triplet (t) 2H -O-CH₂-CH₂-CH₂-CH₃

~1.7-1.8
Sextet (s) or Multiplet

(m)
2H -O-CH₂-CH₂-CH₂-CH₃

~1.4-1.5
Sextet (s) or Multiplet

(m)
2H -O-CH₂-CH₂-CH₂-CH₃

~0.9-1.0 Triplet (t) 3H -O-CH₂-CH₂-CH₂-CH₃

Solvent: CDCl₃. Reference: Tetramethylsilane (TMS) at 0 ppm.

Table 2: Predicted ¹³C NMR Data for 2-Butoxypyridine
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Chemical Shift (δ) (ppm) Assignment

~164-165 C2 (carbon attached to oxygen)

~147-148 C6

~138-139 C4

~116-117 C5

~110-111 C3

~67-68 -O-CH₂-CH₂-CH₂-CH₃

~31-32 -O-CH₂-CH₂-CH₂-CH₃

~19-20 -O-CH₂-CH₂-CH₂-CH₃

~13-14 -O-CH₂-CH₂-CH₂-CH₃

Solvent: CDCl₃. Reference: CDCl₃ at 77.16 ppm.

Table 3: Predicted Infrared (IR) Absorption Bands for 2-Butoxypyridine

Wavenumber (cm⁻¹) Intensity Assignment

~3100-3000 Medium Aromatic C-H stretch

~2960-2850 Strong Aliphatic C-H stretch

~1600-1580 Strong C=C and C=N ring stretching

~1470-1430 Strong C=C and C=N ring stretching

~1250-1200 Strong
Asymmetric C-O-C (aryl ether)

stretch

~1050-1020 Medium
Symmetric C-O-C (ether)

stretch

~780-740 Strong
C-H out-of-plane bend (ortho-

disubstituted pyridine)
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Sample state: Neat liquid.

Table 4: Predicted Mass Spectrometry (MS) Fragmentation for 2-Butoxypyridine

m/z Ion

151 [M]⁺ (Molecular Ion)

95 [M - C₄H₈]⁺ (McLafferty rearrangement)

78 [C₅H₄N]⁺ (Pyridyl cation)

57 [C₄H₉]⁺ (Butyl cation)

Ionization method: Electron Ionization (EI).

Experimental Protocols
The following sections detail the standard methodologies for acquiring the spectroscopic data

presented above.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a

broadband probe.

Sample Preparation:

Weigh approximately 5-10 mg of 2-Butoxypyridine.[1]

Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d,

CDCl₃).[1]

Transfer the solution to a clean, dry 5 mm NMR tube.[1]

Add a small amount of a reference standard, typically tetramethylsilane (TMS), if not already

present in the solvent.
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¹H NMR Acquisition:

Tune and shim the probe for the sample.

Acquire a single-pulse ¹H spectrum.

Typical parameters include a 30-45° pulse angle, a spectral width of 10-15 ppm, a relaxation

delay of 1-2 seconds, and a sufficient number of scans (e.g., 8-16) to achieve a good signal-

to-noise ratio.

Process the data with Fourier transformation, phase correction, and baseline correction.

Reference the spectrum to the TMS signal at 0 ppm.

¹³C NMR Acquisition:

Tune and shim the probe for the ¹³C frequency.

Acquire a proton-decoupled ¹³C spectrum.

Typical parameters include a 45-60° pulse angle, a spectral width of 200-220 ppm, a

relaxation delay of 2-5 seconds, and a larger number of scans (e.g., 1024 or more) due to

the lower natural abundance of ¹³C.

Process the data similarly to the ¹H spectrum.

Reference the spectrum to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Fourier-Transform Infrared (FT-IR) Spectroscopy
Objective: To identify the functional groups present in the molecule.

Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

Sample Preparation (Neat Liquid):

Ensure the ATR (Attenuated Total Reflectance) crystal or salt plates (e.g., NaCl or KBr) are

clean.[2][3]
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For ATR, place a single drop of 2-Butoxypyridine directly onto the crystal.[4]

For transmission using salt plates, place a drop of the liquid on one plate and carefully place

the second plate on top to create a thin film.[2][3][5]

Data Acquisition:

Record a background spectrum of the empty sample holder (or with clean salt plates/ATR

crystal).

Place the prepared sample in the spectrometer's sample compartment.

Acquire the sample spectrum over a typical range of 4000-400 cm⁻¹.[6]

Co-add a sufficient number of scans (e.g., 16-32) to improve the signal-to-noise ratio.[6]

The instrument software will automatically ratio the sample spectrum against the background

spectrum to produce the final absorbance or transmittance spectrum.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule.

Instrumentation: A mass spectrometer, typically coupled with a gas chromatograph (GC-MS) for

sample introduction, and equipped with an Electron Ionization (EI) source.[7]

Sample Preparation:

Prepare a dilute solution of 2-Butoxypyridine in a volatile organic solvent (e.g.,

dichloromethane or ethyl acetate).

The concentration should be in the range of 10-100 µg/mL.

Data Acquisition (GC-MS with EI):

The sample is injected into the GC, where it is vaporized and separated from the solvent and

any impurities.

The separated compound enters the mass spectrometer's ion source.
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In the EI source, the gaseous molecules are bombarded with a beam of high-energy

electrons (typically 70 eV), causing ionization and fragmentation.[8][9][10]

The resulting positively charged ions (the molecular ion and fragment ions) are accelerated

into the mass analyzer.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

A detector records the abundance of each ion, generating a mass spectrum.

Visualization of Spectroscopic Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound like 2-Butoxypyridine.
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General Spectroscopic Analysis Workflow
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General workflow for spectroscopic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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